Cas no 2375262-59-0 (3-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine)

• Product Name: 3-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine
• CAS No: 2375262-59-0
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 5795310
• PubChem ID: 145867650
• Update Time: 2024-01-06

3-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine
• EN300-6479008
• 2375262-59-0

• Inchi： 1S/C8H12F3N3/c9-8(10,11)7(13-14-7)4-6-2-1-3-12-5-6/h6,12H,1-5H2
• InChI Key： UNEQHIRTTZICPC-UHFFFAOYSA-N
• SMILES： FC(C1(CC2CNCCC2)N=N1)(F)F

Computed Properties

• Exact Mass: 207.09833188g/mol
• Monoisotopic Mass: 207.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.8Ų